Cas no 2172512-63-7 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopent-2-ene-1-carboxylic acid
• CAS No: 2172512-63-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6235134
• PubChem ID: 165812274
• Update Time: 2025-05-22

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopent-2-ene-1-carboxylic acid
• EN300-1516674
• 2172512-63-7
• 4-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopent-2-ene-1-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-2-17(13-25(30)29-19-12-11-18(14-19)26(31)32)15-28-27(33)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-12,17-19,24H,2,13-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JSJZXCALSVLBAD-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(NC1C=CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopent-2-ene-1-carboxylic acid

Comprehensive Analysis of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopent-2-ene-1-carboxylic acid (CAS No. 2172512-63-7)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopent-2-ene-1-carboxylic acid (CAS No. 2172512-63-7) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a cyclopentene ring and an Fmoc-protected amine, makes it invaluable in drug discovery and biopharmaceutical research. With the growing demand for custom peptides and targeted therapeutics, this compound has garnered significant attention in both academic and industrial settings.

One of the key features of CAS No. 2172512-63-7 is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amine functionality, allowing for selective deprotection under mild basic conditions. This property is critical for constructing complex peptide sequences with high precision. Researchers are increasingly exploring its applications in cancer therapeutics, antibody-drug conjugates (ADCs), and proteomics, aligning with the current trend toward personalized medicine.

In the context of green chemistry and sustainable synthesis, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopent-2-ene-1-carboxylic acid is also being investigated for its compatibility with environmentally friendly solvents and catalytic methods. As the pharmaceutical industry shifts toward greener alternatives, this compound’s potential for low-waste synthesis is a topic of active research. Additionally, its stability under various pH conditions makes it suitable for biocompatible material development.

The structural versatility of CAS No. 2172512-63-7 extends to its use in click chemistry and bioorthogonal reactions. Its cyclopentene moiety can participate in Diels-Alder cycloadditions, enabling the construction of functionalized scaffolds for drug delivery systems. This aligns with the rising interest in nanomedicine and targeted drug release mechanisms. Furthermore, its carboxylic acid group allows for further derivatization, making it a valuable building block in combinatorial chemistry.

From a market perspective, the demand for Fmoc-protected amino acids like 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopent-2-ene-1-carboxylic acid is driven by the expansion of biologics and biosimilars. With the global peptide therapeutics market projected to grow significantly, this compound is poised to play a pivotal role in next-generation drug development. Its applications in diagnostic imaging and theranostics further highlight its multidisciplinary relevance.

In summary, CAS No. 2172512-63-7 represents a critical tool in modern chemical biology and medicinal chemistry. Its unique properties cater to the evolving needs of precision medicine, sustainable synthesis, and advanced material science. As research continues to uncover new applications, this compound will remain at the forefront of innovative therapeutic strategies.